1-(4,4,6-Trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)but-1-en-2-amine

• CAS No.: 89082-68-8
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 1-(4,4,6-trimethyl-5,6-dihydro-1,3-oxazin-2-yl)but-1-en-2-amine
• InChI: InChI=1S/C11H20N2O/c1-5-9(12)6-10-13-11(3,4)7-8(2)14-10/h6,8H,5,7,12H2,1-4H3
• InChI Key: QVHMMIUEKQRFTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CC1=NC(CC(O1)C)(C)C)N

Description

1-(4,4,6-Trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)but-1-en-2-amine is a useful research compound. Its molecular formula is C11H20N2O and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 11.0 mmoles of lithium diisopropylamide (11.1 g diisopropylamine; 50 mL of 2.4 M n-butyl lithium in n-hexane) in 100 mL THF, kept at 78° C. under a nitrogen atmosphere, was added a solution of 5,6-dihydro-4,4,6-trimethyl-4H-1,3-oxazine (14.1 g; 0.10 mole) in 100 mL THF. The reaction mixture was then allowed to stir at -78° for 2 additional hours at which time a solution of propionitrile (8.3 g; 0.15 mole) in 50 mL THF was added. The reaction mixture was allowed to warm to room temperature and was quenched with 75 mL saturated NH4Cl solution. A 100 mL portion of ether was added, the organic layer was separated, washed with brine, and dried (K2CO3). After the K2CO3 was removed by filtration, the filtrate was concentrated in vacuo to give 21.2 g of a yellow liquid which was distilled to yield 15.5 g (79% yield) of product as a pale yellow oil, b.p. 140° C. at 4 mm Hg.